(1R-(1alpha,(1R*,2S*,5R*),2beta,5alpha))-Bis((2-isopropyl-5-methylcyclohexyl)oxy)methoxymethylsilane

• CAS No.: 83863-61-0
• Molecular Formula: C22H44O3Si
• Molecular Weight: 384.7 g/mol
• IUPAC Name: methoxy-methyl-[(1R,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl]oxy-(5-methyl-2-propan-2-ylcyclohexyl)oxysilane
• InChI: InChI=1S/C22H44O3Si/c1-15(2)19-11-9-17(5)13-21(19)24-26(8,23-7)25-22-14-18(6)10-12-20(22)16(3)4/h15-22H,9-14H2,1-8H3/t17-,18?,19+,20?,21+,22?,26?/m0/s1
• InChI Key: RVRIHPAPAALBLQ-DJCKWCTKSA-N
• Isomeric SMILES: C[C@H]1CC[C@@H]([C@@H](C1)O[Si](C)(OC)OC2CC(CCC2C(C)C)C)C(C)C
• Canonical SMILES: CC1CCC(C(C1)O[Si](C)(OC)OC2CC(CCC2C(C)C)C)C(C)C

Description

EINECS 281-126-5 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use in various industries.

Preparation Methods

Catalytic Reactions: Utilizing catalysts to facilitate the formation of the compound under controlled conditions.

Chemical Synthesis: Employing various reagents and solvents to achieve the desired chemical structure through multiple reaction steps.

Chemical Reactions Analysis

EINECS 281-126-5 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another under specific conditions.

Scientific Research Applications

EINECS 281-126-5 has diverse applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Employed in biological studies to understand its effects on different biological systems.

Medicine: Investigated for potential therapeutic applications and its interactions with biological targets.

Industry: Utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of EINECS 281-126-5 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to a series of biochemical reactions that result in its observed effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

EINECS 281-126-5 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

Cyclohexyl bromide: EINECS 203-622-2

4-Bromoacetanilide: EINECS 203-154-9

Phenyl benzoate: EINECS 202-293-2

These compounds share certain chemical properties and reactivity patterns but differ in their specific applications and effects.